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Compound of Interest

Compound Name: 4-Methylmorpholin-3-one

CAS No.: 20721-78-2

Cat. No.: B1589659

Get Quote

CAS: 20721-78-2 | Formula: C₅H₉NO₂ | MW: 115.13 g/mol

Pre-Experiment Briefing: The Physicochemical
Context
From the Desk of the Senior Application Scientist: "Purifying 4-Methylmorpholin-3-one (often

referred to as N-methyl-3-morpholinone) is deceptive. While structurally related to the common

solvent N-methylmorpholine (NMM), the presence of the lactam carbonyl at position 3

drastically alters its volatility and polarity.

Unlike the amine (NMM, bp 115°C), the lactam exhibits strong dipole-dipole interactions,

pushing its atmospheric boiling point likely above 200°C. Attempting atmospheric distillation

invariably leads to thermal degradation, observed as yellowing or browning

(oxidation/polymerization). Therefore, vacuum distillation is not optional—it is mandatory.

Furthermore, this compound is hygroscopic; water content must be managed before applying

high vacuum to prevent 'bumping' and pump oil contamination."

Key Physical Properties Table
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Property Value Notes

Physical State Liquid (at RT) Viscosity is higher than NMM.

Boiling Point (Atm) >200°C (Est.)[1]
Do not distill at 760 mmHg.

Decomposition risk.

Boiling Point (Vac) ~100–110°C
@ 10–15 mmHg

(approximate).

Density ~1.09 g/mL Denser than water.

Solubility Miscible with water Highly hygroscopic.

Experimental Protocol: Vacuum Distillation
Workflow
Phase A: Feedstock Assessment & Pre-Treatment
Goal: Remove low-boilers (water, unreacted amine) to stabilize the main vacuum run.

GC/TLC Check: Analyze crude for N-methylethanolamine (starting material) or N-

methylmorpholine. These are lower boiling and will distill first.

Dehydration: If water content is >0.5%, dry the crude over activated 3Å or 4Å molecular

sieves or strip water via rotary evaporation at 50°C/20 mbar.

Why? Water acts as a "vapor explosion" hazard under high vacuum and degrades vacuum

depth.

Phase B: The Distillation Setup
Equipment:

Flask: Round-bottom with magnetic stirring (or capillary bleed for very large scales).

Column: Vigreux column (10-20 cm) recommended.
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Reasoning: A simple short-path may result in co-distillation of impurities. A Vigreux

provides just enough theoretical plates to separate the "fores" (light ends) without

excessive hold-up.

Condenser: Water-cooled (20°C). The product is liquid at RT, so freezing is not a primary

concern, unlike some high-melting lactams.

Vacuum Source: Two-stage rotary vane pump protected by a cold trap (Dry ice/Acetone).

Target pressure: < 10 mbar.

Phase C: The Distillation Profile (Step-by-Step)
System Inerting: Flush the system with dry nitrogen, then seal.

Vacuum Ramp: Slowly lower pressure to < 15 mbar. Watch for foaming (degassing).

Heating: Begin heating the oil bath.

Bath Temp Target: ~130–140°C initially.

Foreshot Collection (The "Heads"):

Collect the fraction distilling below 90°C (at 10 mbar).

Composition: Residual water, unreacted amines, light organics.

Main Fraction Collection (The "Heart"):

Target Vapor Temp:99–105°C (at ~10–15 mbar). Note: Adjust based on actual vacuum

depth using the nomograph logic below.

Collect until vapor temp spikes or drops significantly.

Shutdown: Break vacuum with Nitrogen, not air.

Why? Hot lactams oxidize rapidly in air, turning the colorless distillate yellow.

Visualization: Process Logic & Decision Tree
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Crude 4-Methylmorpholin-3-one
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Collect Foreshot
(T < 90°C @ 10 mbar)

Removes: Amines, Residual H2O

Collect Main Fraction
(T ~ 99-105°C @ 10 mbar)

Store under N2 / Argon
(Prevent Oxidation)

Click to download full resolution via product page

Figure 1: Decision logic for the purification of 4-Methylmorpholin-3-one, emphasizing water

removal and fraction cuts.
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Troubleshooting & FAQs
Q1: My distillate is coming over yellow. What went
wrong?
Diagnosis: This is the classic sign of oxidative degradation or thermal decomposition.

Cause A (Vacuum Leak): If your pressure is >20 mbar, you are heating the pot too high

(>160°C) to drive distillation. High heat + time = decomposition.

Cause B (Air Exposure): Did you break the vacuum with air while the flask was still hot?

Remedy: Redistill the yellow fraction under a harder vacuum (<5 mbar) and ensure the

system is flushed with Nitrogen before and after.

Q2: The boiling point is fluctuating wildly.
Diagnosis: This usually indicates bumping caused by residual water or solvent.

The Mechanism: Water boils at ~20°C under these vacuum levels. If trapped in the viscous

lactam, it superheats and explodes into vapor.

Remedy: Stop heating. Use a larger stir bar or a capillary air bleed (with inert gas). Ensure

the crude was properly dried (Phase A).

Q3: Can I use a short-path distillation head instead of a
Vigreux?
Answer: Yes, but with caveats.

Pros: Lower pot temperature required (less thermal stress).

Cons: Poor separation of the "fores" (unreacted amines).

Verdict: Use short-path only if your crude is already >95% pure and you are just removing

color/salts. If you need to separate starting materials, you need the theoretical plates of a

Vigreux or packed column.
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Q4: How do I store the purified product?
Answer:

Container: Amber glass (light sensitive).

Atmosphere: Blanket with Argon or Nitrogen.

Seal: Parafilm or Teflon-lined cap.

Why? Lactams can hydrolyze slowly with atmospheric moisture and oxidize over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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distillation-of-4-methylmorpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1589659/docs#technical-support-center-high-purity-distillation-of-4-methylmorpholin-3-one
https://www.benchchem.com/product/b1589659/docs#technical-support-center-high-purity-distillation-of-4-methylmorpholin-3-one
https://www.benchchem.com/product/b1589659?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

